Cas no 199672-19-0 (2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine)

2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine structure
199672-19-0 structure
Product Name:2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine
CAS No:199672-19-0
MF:C11H14F3N3
MW:245.24417257309
CID:1108627
PubChem ID:53685888
Update Time:2025-04-20

2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-piperazinyl)-5-(trifluoromethyl)-Benzenamine
    • 2-(piperazin-1-yl)-5-(trifluoromethyl)benzenamine
    • GS1522
    • 2-(piperazin-1-yl)-5-(trifluoromethyl)aniline
    • 199672-19-0
    • AKOS011417203
    • BJVQUBORKZNJPC-UHFFFAOYSA-N
    • DB-329472
    • F95557
    • SCHEMBL6627622
    • Inchi: 1S/C11H14F3N3/c12-11(13,14)8-1-2-10(9(15)7-8)17-5-3-16-4-6-17/h1-2,7,16H,3-6,15H2
    • InChI Key: BJVQUBORKZNJPC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=C(C=1)N)N1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 245.114
  • Monoisotopic Mass: 245.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 41.3Ų
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